2-(2,4-dichlorophenyl)-2-oxoethyl N-benzoylglycinate

• IUPAC Name: [2-(2,4-dichlorophenyl)-2-oxoethyl] 2-benzamidoacetate
• InChI: InChI=1S/C17H13Cl2NO4/c18-12-6-7-13(14(19)8-12)15(21)10-24-16(22)9-20-17(23)11-4-2-1-3-5-11/h1-8H,9-10H2,(H,20,23)
• InChI Key: BKYCCUJJGQAJGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCC(=O)OCC(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H13Cl2NO4
• Molecular Weight: 366.2 g/mol

Description

2-(2,4-dichlorophenyl)-2-oxoethyl N-benzoylglycinate, commonly known as Diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used in the treatment of pain and inflammation. It was first synthesized in the 1960s and has since become one of the most commonly prescribed medications in the world. Diclofenac is available in various forms, including tablets, capsules, injections, and gels.

Mechanism of Action

Diclofenac works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are responsible for causing pain and swelling. By inhibiting COX enzymes, diclofenac reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, diclofenac has been shown to have antioxidant and immunomodulatory effects. It has also been shown to have a protective effect on the gastrointestinal tract, which is important given the potential for 2-(2,4-dichlorophenyl)-2-oxoethyl N-benzoylglycinates to cause gastrointestinal side effects.

Advantages and Limitations for Lab Experiments

Diclofenac is a widely used drug in laboratory experiments due to its well-established pharmacological profile and availability in various forms. However, its use can be limited by its potential for gastrointestinal side effects and the need for careful dosing to avoid toxicity.

Future Directions

There are a number of potential future directions for research on diclofenac. One area of interest is the development of new formulations that can improve the drug's bioavailability and reduce its potential for gastrointestinal side effects. Another area of interest is the exploration of diclofenac's potential in the treatment of other conditions, such as cancer and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanisms underlying diclofenac's effects and to identify potential new targets for drug development.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It is commonly used to treat conditions such as rheumatoid arthritis, osteoarthritis, and ankylosing spondylitis. In addition, diclofenac has been shown to have potential in the treatment of other conditions, including migraine headaches, postoperative pain, and menstrual cramps.